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Compound of Interest

Compound Name: GNE-131

Cat. No.: B10787422

Introduction

GNE-131 is a potent and selective inhibitor of the human sodium channel Nav1.7, with an IC50
of 3 nM[1][2][3]. It is a valuable tool for research in pain therapeutics. Proper preparation of
stock solutions is critical for accurate and reproducible experimental results. Dimethyl sulfoxide
(DMSO) is the recommended solvent for dissolving GNE-131 due to its high solubilizing
capacity for organic molecules[4][5]. These application notes provide a detailed protocol for the
preparation, storage, and handling of GNE-131 stock solutions in DMSO.

Data Presentation: Properties of GNE-131 and DMSO

A summary of the key quantitative data for GNE-131 and the solvent DMSO is provided in the
table below for easy reference.
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DMSO (Dimethyl

Property GNE-131 Sulfoxide)
Molecular Formula C23H30N403S (CH3)2S0
Molecular Weight 442.58 g/mol [3][6] 78.13 g/mol
Appearance Solid powder([3] Colorless liquid[5]

o =90 mg/mL; up to 120 mg/mL Miscible with water and a wide
Solubility in DMSO

(271.24 mM)[1][2] range of organic solvents[5]
Boiling Point Not applicable 189 °C (372 °F)[5]
Freezing Point Not applicable 18.5 °C (65.3 °F)[5]

Experimental Protocol: Preparation of a 10 mM
GNE-131 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of GNE-131 in DMSO. This
concentration is a common starting point for subsequent dilutions to working concentrations for
in vitro and in vivo experiments.

Materials:

e GNE-131 powder

¢ Anhydrous or high-purity Dimethyl Sulfoxide (DMSOQO)
o Calibrated analytical balance

« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

o Vortex mixer

» Sonicator (optional, but recommended)[1][2]
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Procedure:
e Pre-handling Preparation:

o Allow the vial of GNE-131 powder to equilibrate to room temperature before opening to
prevent condensation of moisture.

o Ensure that the DMSO used is of high purity and anhydrous, as water can affect the
solubility and stability of the compound[4].

e Weighing GNE-131.
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the desired amount of GNE-131 powder into the tube. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.426 mg of GNE-131.

Calculation: To calculate the mass of GNE-131 needed for a specific volume and
concentration, use the following formula: Mass (mg) = Desired Concentration (mM) x Desired
Volume (mL) x Molecular Weight ( g/mol ) / 1000

Example for 1 mL of 10 mM GNE-131: Mass (mg) = 10 mM x 1 mL x 442.58 g/mol / 1000 =
4.4258 mg

e Dissolving GNE-131 in DMSO:

o Add the calculated volume of DMSO to the microcentrifuge tube containing the GNE-131
powder. For the example above, add 1 mL of DMSO.

o Tightly cap the tube.
o Vortex the solution for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution for 5-10 minutes in a water
bath sonicator[1][7]. Visually inspect the solution to ensure there are no visible particles.

e Storage and Handling:
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o For long-term storage, it is recommended to aliquot the stock solution into single-use
volumes in tightly sealed vials to avoid repeated freeze-thaw cycles[1][8].

o Store the stock solution aliquots at -20°C for up to one month or at -80°C for up to six
months[2][8].

o When preparing working solutions, dilute the DMSO stock solution into the appropriate
agueous buffer or cell culture medium. To prevent precipitation, it is advisable to make
serial dilutions in DMSO first before the final dilution into the agueous medium[4].

o The final concentration of DMSO in cell-based assays should typically be kept below 0.5%
to avoid solvent-induced toxicity[8].

Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat, when handling GNE-131 and DMSO.

o Handle GNE-131 powder in a well-ventilated area or a chemical fume hood.
e DMSO can facilitate the absorption of other chemicals through the skin. Avoid direct contact.

Visualizations
Signaling Pathway
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Caption: Mechanism of action of GNE-131 as a Navl1.7 sodium channel inhibitor.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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